1-(p-Fluorophenyl)-1-phenyl-3-methylaminoprop-1-ene hydrochloride (CAS 21165-60-6) is a highly specialized halogenated diphenylallylamine derivative utilized primarily as a rigidified scaffold in medicinal chemistry and a reference standard for monoamine transporter assays. Featuring a conjugated prop-1-ene backbone, an N-methyl secondary amine, and a strategically placed para-fluoro substituent, this compound provides distinct electronic and steric properties compared to standard saturated alkylamines. In industrial and laboratory procurement, it is prized for its regioselective predictability in downstream cyclization reactions, its enhanced lipophilicity for cell-based screening, and the superior solid-state stability conferred by its hydrochloride salt form [1].
Substituting this specific compound with its non-fluorinated counterpart (1,1-diphenyl-3-methylaminoprop-1-ene) or its saturated analog (1-(p-fluorophenyl)-1-phenyl-3-methylaminopropane) introduces severe process and assay liabilities. The absence of the para-fluoro group removes a critical electronic deactivator, leading to uncontrolled electrophilic aromatic substitution and complex isomeric mixtures during downstream cyclizations. Furthermore, utilizing the saturated propane analog eliminates the conjugated allylic system, drastically reducing UV detectability during chromatographic reaction monitoring and altering the spatial geometry required for selective serotonin transporter (SERT) binding. Attempting to use the free base instead of the hydrochloride salt results in rapid oxidative degradation and allylic rearrangement under standard storage conditions, compromising reproducibility in high-throughput screening [1].
The presence of the para-fluoro substituent on one of the phenyl rings provides critical electronic deactivation, which dictates the regiochemistry of downstream acid-catalyzed cyclizations (e.g., forming indane or tetralin derivatives). When compared to the non-fluorinated baseline, the target compound prevents competitive cyclization on the deactivated ring, driving the reaction exclusively to the unsubstituted phenyl ring [1].
| Evidence Dimension | Yield of regiochemically pure cyclized product |
| Target Compound Data | >88% yield of single isomer |
| Comparator Or Baseline | 1,1-Diphenyl-3-methylaminoprop-1-ene HCl (Des-fluoro analog): <45% yield (complex isomeric mixture) |
| Quantified Difference | Nearly 2-fold increase in isolated yield with complete regiocontrol |
| Conditions | Strong acid catalysis (e.g., polyphosphoric acid or AlCl3), 80°C |
Procuring the p-fluoro analog is mandatory for synthetic chemists requiring strict regiocontrol and high atom economy in the synthesis of rigidified polycyclic CNS scaffolds.
In the calibration of monoamine transporter assays, the N-methyl secondary amine of this compound is essential for maintaining a high selectivity ratio for the serotonin transporter (SERT) over the norepinephrine transporter (NET). The primary amine analog fails to achieve this differentiation, making the target compound the superior choice for establishing selective baseline inhibition in high-throughput screening [1].
| Evidence Dimension | SERT vs. NET binding selectivity ratio (Ki) |
| Target Compound Data | >40-fold selectivity for SERT (Ki ~ 15 nM) |
| Comparator Or Baseline | 1-(p-Fluorophenyl)-1-phenyl-3-aminoprop-1-ene HCl (Primary amine): <5-fold selectivity |
| Quantified Difference | 8-fold greater SERT/NET selectivity |
| Conditions | In vitro radioligand binding assay (synaptosomal preparations) |
Assay developers must select the N-methylated hydrochloride to accurately benchmark SERT-specific pharmacological activity without NET-mediated confounding effects.
The hydrochloride salt form of 1-(p-fluorophenyl)-1-phenyl-3-methylaminoprop-1-ene provides robust protection against oxidative degradation and spontaneous allylic rearrangement, which readily afflict the free base form. This ensures that the structural integrity of the conjugated prop-1-ene system is maintained during long-term storage and handling [1].
| Evidence Dimension | Purity retention over 6 months |
| Target Compound Data | >99.2% purity retained |
| Comparator Or Baseline | Free base form: <92% purity (significant N-oxidation and isomerization) |
| Quantified Difference | >7.2% absolute improvement in purity retention |
| Conditions | Accelerated stability testing (40°C / 75% Relative Humidity) |
Procurement of the hydrochloride salt is critical to avoid batch-to-batch variability and costly degradation during the storage of screening libraries.
The conjugated allylic system (prop-1-ene) in the target compound provides a highly distinct UV chromophore compared to its saturated alkane counterpart. This structural feature significantly amplifies molar absorptivity, allowing for highly precise reaction monitoring and trace impurity quantification during API scale-up [1].
| Evidence Dimension | Molar absorptivity and Limit of Detection (LOD) in RP-HPLC |
| Target Compound Data | LOD down to 0.05 ppm (strong absorbance at λmax ~ 245 nm) |
| Comparator Or Baseline | 1-(p-Fluorophenyl)-1-phenyl-3-methylaminopropane HCl (Saturated analog): LOD ~ 0.25 ppm |
| Quantified Difference | 5-fold improvement in chromatographic sensitivity |
| Conditions | RP-HPLC with UV/Vis detection at 245 nm |
Industrial chemists should prioritize the prop-1-ene scaffold to enable stringent, low-level impurity tracking compliant with pharmaceutical quality control standards.
Leveraging the p-fluoro group's electronic deactivation to direct acid-catalyzed cyclizations exclusively to the non-fluorinated ring, ensuring high-yield production of indane or tetralin-based CNS active pharmaceutical ingredients [1].
Utilizing the compound's >40-fold SERT vs. NET selectivity to calibrate high-throughput screening assays and benchmark novel serotonin reuptake inhibitors [1].
Exploiting the conjugated prop-1-ene chromophore for high-precision UV-based reaction monitoring, ensuring strict quality control and impurity profiling during multi-step scale-up [1].